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Compound of Interest

Compound Name: DHA Ceramide

Cat. No.: B15560891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of DHA ceramide, a unique

sphingolipid integrating the omega-3 fatty acid docosahexaenoic acid (DHA). It details the

complete chemical structure, physicochemical properties, relevant biological pathways, and

standard experimental protocols for its synthesis and analysis.

The Complete Chemical Structure of DHA Ceramide
DHA ceramide is a composite lipid molecule formed by the covalent linkage of two distinct

moieties: a sphingoid base and docosahexaenoic acid (DHA).

Sphingoid Base Backbone: The foundational structure of a ceramide is a long-chain amino

alcohol, with sphingosine ((2S,3R,4E)-2-aminooctadec-4-ene-1,3-diol) being the most

common in mammalian cells.[1][2] This 18-carbon backbone features a primary hydroxyl

group at C1, a secondary hydroxyl group at C3, an amino group at C2, and a trans double

bond between C4 and C5.[1][3]

Docosahexaenoic Acid (DHA): DHA is a 22-carbon polyunsaturated omega-3 fatty acid.[4][5]

Its systematic name is all-cis-docosa-4,7,10,13,16,19-hexa-enoic acid, indicating a 22-

carbon chain with six cis-configured double bonds.[4][6] DHA is a crucial component of

membranes in the brain and retina.[4]
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Formation of the Amide Bond: The complete structure of DHA ceramide, systematically named

N-docosahexaenoyl-sphingosine, is formed when the carboxyl group of DHA links to the amino

group (at position C2) of the sphingosine backbone via an amide bond.[7][8][9] This

conjugation results in a complex amphipathic molecule with distinct signaling and structural

properties.
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Figure 1. Formation of DHA Ceramide from its constituent molecules.

Physicochemical and Quantitative Data
The integration of DHA's long, highly unsaturated acyl chain into the ceramide backbone

results in a molecule with unique physical properties compared to ceramides with saturated

fatty acids.
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Property
Docosahexaenoic
Acid (DHA)

Sphingosine DHA Ceramide

Systematic Name

all-cis-docosa-

4,7,10,13,16,19-hexa-

enoic acid[4]

(2S,3R,4E)-2-

Aminooctadec-4-ene-

1,3-diol[1]

N-

((4Z,7Z,10Z,13Z,16Z,

19Z)-docosa-

4,7,10,13,16,19-

enoyl)-sphingosine

Molecular Formula C₂₂H₃₂O₂[4][10] C₁₈H₃₇NO₂[1][3] C₄₀H₆₇NO₃[11]

Molar Mass 328.49 g/mol [4][12] 299.50 g/mol [1] 609.97 g/mol [11]

CAS Number 6217-54-5[10] 123-78-4[1] 218608-43-6[11]

Physical State
Light yellow oily

liquid[12]
Solid Liquid[11]

Biological Context and Signaling Pathways
Ceramides are central hubs in sphingolipid metabolism and function as critical second

messengers in a variety of cellular signaling pathways, regulating processes like apoptosis, cell

proliferation, and inflammation.[7][13] They are generated through three primary pathways.[7]

[14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Docosahexaenoic_acid
https://en.wikipedia.org/wiki/Sphingosine
https://en.wikipedia.org/wiki/Docosahexaenoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/docosahexaenoic-acid_DHA
https://en.wikipedia.org/wiki/Sphingosine
https://www.creative-proteomics.com/resource/sphingosine-structure-functions-and-detection.htm
https://www.larodan.com/product/dha-ceramide/
https://en.wikipedia.org/wiki/Docosahexaenoic_acid
https://www.acs.org/molecule-of-the-week/archive/d/docosahexaenoic-acid.html
https://en.wikipedia.org/wiki/Sphingosine
https://www.larodan.com/product/dha-ceramide/
https://pubchem.ncbi.nlm.nih.gov/compound/docosahexaenoic-acid_DHA
https://en.wikipedia.org/wiki/Sphingosine
https://www.larodan.com/product/dha-ceramide/
https://www.acs.org/molecule-of-the-week/archive/d/docosahexaenoic-acid.html
https://www.larodan.com/product/dha-ceramide/
https://en.wikipedia.org/wiki/Ceramide
https://www.creative-proteomics.com/resource/ceramide-metabolism-structure-functions-and-analysis.htm
https://en.wikipedia.org/wiki/Ceramide
https://www.researchgate.net/figure/Ceramide-structure-and-synthesis-A-Ceramides-are-members-of-the-sphingolipid-fatty-acid_fig1_335050250
https://www.cambridge.org/core/journals/british-journal-of-nutrition/article/impact-of-epa-and-dha-on-ceramide-lipotoxicity-in-the-metabolic-syndrome/C44C1EDA412C33B61A1B2CC8EFEA151E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Ceramide Synthesis Pathways
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DHA Modulation of Ceramide Signaling
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Workflow for Quantitative Analysis of Ceramides by HPLC

1. Lipid Extraction
(e.g., Bligh-Dyer method)

2. Saponification
(Mild alkaline hydrolysis to remove glycerolipids)

3. Fluorescent Derivatization
(Reaction with anthroyl cyanide)

4. Reversed-Phase HPLC
(Separation of ceramide species)

5. Quantification
(Fluorescence detection and comparison

to internal standards)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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